Cas no 1211585-91-9 (2-(3,5-dimethylpyridin-2-yl)acetic acid)

• Product Name: 2-(3,5-dimethylpyridin-2-yl)acetic acid
• CAS No: 1211585-91-9
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 6223851
• PubChem ID: 82596764
• Update Time: 2025-10-29

2-(3,5-dimethylpyridin-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-dimethylpyridin-2-yl)acetic acid
• 2-(3,5-dimethylpyridin-2-yl)aceticacid
• 1211585-91-9
• EN300-1138918

• Inchi： 1S/C9H11NO2/c1-6-3-7(2)8(10-5-6)4-9(11)12/h3,5H,4H2,1-2H3,(H,11,12)
• InChI Key： BKYGYFHJXVRUAG-UHFFFAOYSA-N
• SMILES： OC(CC1C(C)=CC(C)=CN=1)=O

Computed Properties

• Exact Mass: 165.078978594g/mol
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 50.2Ų

Additional information on 2-(3,5-dimethylpyridin-2-yl)acetic acid

Comprehensive Overview of 2-(3,5-Dimethylpyridin-2-yl)acetic Acid (CAS No. 1211585-91-9): Properties, Applications, and Industry Trends

2-(3,5-Dimethylpyridin-2-yl)acetic acid (CAS No. 1211585-91-9) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. As a pyridine derivative with an acetic acid side chain, this molecule serves as a versatile building block for synthesizing more complex compounds. The presence of two methyl groups at the 3 and 5 positions of the pyridine ring enhances its lipophilicity, making it particularly valuable in drug design where membrane permeability is crucial.

Recent studies highlight the growing demand for heterocyclic compounds like 2-(3,5-dimethylpyridin-2-yl)acetic acid in developing small molecule therapeutics. Its molecular framework appears in several kinase inhibitor prototypes, addressing current research hotspots such as targeted cancer therapies and anti-inflammatory drugs. The compound's CAS number 1211585-91-9 frequently appears in patent literature, particularly in applications involving enzyme modulation and receptor binding optimization.

From a synthetic chemistry perspective, 2-(3,5-dimethylpyridin-2-yl)acetic acid demonstrates interesting reactivity patterns. The acetic acid moiety allows for straightforward amide coupling reactions, while the dimethylpyridine core participates in various metal-catalyzed cross-coupling processes. These characteristics make it valuable for constructing molecular libraries in drug discovery programs, especially in fragment-based drug design approaches that dominate modern pharmaceutical research.

The compound's physicochemical properties warrant special discussion. With a calculated logP of approximately 1.8, 2-(3,5-dimethylpyridin-2-yl)acetic acid exhibits balanced hydrophilicity-lipophilicity, a critical parameter in ADME optimization. Its pKa values (approximately 4.2 for the carboxyl group and 6.8 for the pyridinyl nitrogen) enable diverse pH-dependent solubility profiles, making it adaptable to various formulation requirements. These attributes contribute to its popularity in medicinal chemistry applications.

Emerging applications beyond pharmaceuticals include its use as a chelating agent in specialty materials. The compound's ability to coordinate with metal ions through both the pyridine nitrogen and carboxylate oxygen makes it interesting for developing functional materials with potential applications in catalysis and sensor technologies. Researchers are exploring its incorporation into metal-organic frameworks (MOFs) for gas storage and separation purposes.

Quality control and analytical characterization of CAS 1211585-91-9 typically involve advanced techniques. HPLC purity analysis with UV detection remains standard practice, while structural confirmation employs NMR spectroscopy (particularly ¹H and ¹³C) and mass spectrometry. The compound's stability profile shows excellent resistance to thermal degradation below 200°C, an important consideration for process chemistry applications requiring high-temperature conditions.

Market trends indicate increasing interest in 2-(3,5-dimethylpyridin-2-yl)acetic acid from contract research organizations (CROs) and custom synthesis providers. The compound's position as a pharmaceutical intermediate aligns with industry demands for high-value chemicals in drug development pipelines. Several manufacturers now offer GMP-grade quantities to support preclinical and clinical-stage projects, reflecting its transition from research chemical to development candidate status in certain therapeutic programs.

Environmental and regulatory aspects of 1211585-91-9 show favorable characteristics. The compound falls outside REACH restriction lists and demonstrates acceptable biodegradability profiles in standard OECD tests. These factors contribute to its growing adoption as a sustainable chemistry component, particularly in green chemistry initiatives that emphasize atom economy and reduced environmental impact of synthetic processes.

Future research directions for 2-(3,5-dimethylpyridin-2-yl)acetic acid may explore its potential in bioconjugation chemistry and prodrug development. The carboxylic acid group offers convenient attachment points for linker technologies in antibody-drug conjugates (ADCs), a rapidly expanding area of biopharmaceuticals. Additionally, its structural features suggest possible applications in developing metallo-enzyme inhibitors, addressing current challenges in antimicrobial resistance research.

For researchers sourcing CAS 1211585-91-9, technical specifications typically include ≥98% purity by HPLC, with stringent controls on heavy metal content and residual solvents. Storage recommendations generally suggest 2-8°C under inert atmosphere for long-term stability. The compound's safety data indicates standard laboratory handling procedures suffice for most research applications, without requiring specialized containment strategies.